Cas no 267402-71-1 (Myoseverin)
Myoseverin Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purine-2,6-diamine,N2,N6-bis[(4-methoxyphenyl)methyl]-9-(1-methylethyl)-
- Myoseverin
- 9-Isopropyl-N2,N6-bis-(4-methoxybenzyl)-9H-purine-2,6-diamine
- 9-Isoproyl-N2,N6-bis-(4-methoxybenxyl)-9H-purine-2,6-diamine
- AC1L1HSM
- AC1Q4VJQ
- CHEMBL141689
- n,n'-bis(4-methoxybenzyl)-9-(propan-2-yl)-9h-purine-2,6-diamine
- 9-Isopropyl-2,6-bis(4-methoxybenzylamino)purine
- 9-Isopropyl-N2,N6-bis(4-methoxybenzyl)-9H-purine-2,6-diamine
- HMS2043N15
- HSCI1_000041
- TRA0035814
- SMP2_000092
- M2373
- 9-Isopropyl-N*2*,N*6*-bis-(4-methoxy-benzyl)-9H-purine-2,6-diamine
-
- MDL: MFCD02683596
- Inchi: 1S/C24H28N6O2/c1-16(2)30-15-27-21-22(25-13-17-5-9-19(31-3)10-6-17)28-24(29-23(21)30)26-14-18-7-11-20(32-4)12-8-18/h5-12,15-16H,13-14H2,1-4H3,(H2,25,26,28,29)
- InChI Key: IDCOTQWQVPRTNK-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)CNC1=C2C(=NC(NCC3C=CC(=CC=3)OC)=N1)N(C=N2)C(C)C
Computed Properties
- Exact Mass: 432.22764
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 551
- Topological Polar Surface Area: 86.1
Experimental Properties
- Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 106.0 to 110.0 deg-C
- Boiling Point: 661.3°C at 760 mmHg
- Flash Point: 353.7°C
- Refractive Index: 1.631
- Solubility: Insuluble (6.5E-3 g/L) (25 ºC),
- PSA: 86.12
Myoseverin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-W008956-10mM*1mLinDMSO |
Myoseverin |
267402-71-1 | 99.0% | 10mM*1mLinDMSO |
¥830 | 2023-07-26 | |
| MedChemExpress | HY-W008956-5mg |
Myoseverin |
267402-71-1 | 99.0% | 5mg |
¥600 | 2024-07-20 | |
| MedChemExpress | HY-W008956-10mg |
Myoseverin |
267402-71-1 | 99.0% | 10mg |
¥1000 | 2024-07-20 | |
| MedChemExpress | HY-W008956-25mg |
Myoseverin |
267402-71-1 | 99.0% | 25mg |
¥2100 | 2024-07-20 | |
| MedChemExpress | HY-W008956-50mg |
Myoseverin |
267402-71-1 | 99.0% | 50mg |
¥3700 | 2024-07-20 | |
| MedChemExpress | HY-W008956-100mg |
Myoseverin |
267402-71-1 | 99.0% | 100mg |
¥5400 | 2024-07-20 | |
| S e l l e c k ZHONG GUO | S0510-5mg |
Myoseverin |
267402-71-1 | 99.26% | 5mg |
¥2678.13 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S0510-25mg |
Myoseverin |
267402-71-1 | 99.26% | 25mg |
¥8099.91 | 2023-09-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M135414-5mg |
Myoseverin |
267402-71-1 | ≥98% | 5mg |
¥204.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M135414-10mg |
Myoseverin |
267402-71-1 | ≥98% | 10mg |
¥327.90 | 2023-09-02 |
Myoseverin Related Literature
-
Surajit Barman,Gaurav Das,Prasenjit Mondal,Krishnangsu Pradhan,Batakrishna Jana,Debmalya Bhunia,Abhijit Saha,Chirantan Kar,Surajit Ghosh Chem. Commun. 2019 55 2356
-
Jacek Wierzchowski,Jan M. Antosiewicz,David Shugar Mol. BioSyst. 2014 10 2756
-
Bruno César Feltes,Diego Bonatto Mol. BioSyst. 2013 9 2741
-
Nam-Young Kang,Hyung-Ho Ha,Seong-Wook Yun,Young Hyun Yu,Young-Tae Chang Chem. Soc. Rev. 2011 40 3613
-
M. Baranek,A. Belter,M. Z. Naskr?t-Barciszewska,M. Stobiecki,W. T. Markiewicz,J. Barciszewski Mol. BioSyst. 2017 13 277
Additional information on Myoseverin
Myoseverin: A Comprehensive Overview
Myoseverin (CAS No. 267402-71-1) is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, often referred to as Myoseverin, has been the subject of extensive research, particularly in the fields of pharmacology, biochemistry, and materials science. Its structure, function, and potential uses have been explored in numerous studies, making it a topic of interest for both academic and industrial researchers.
The CAS No. 267402-71-1 designation uniquely identifies Myoseverin within the Chemical Abstracts Service registry, ensuring that it can be easily referenced in scientific literature and databases. This standardized identification is crucial for maintaining consistency and accuracy in research and development processes. Myoseverin's chemical structure is characterized by its intricate molecular arrangement, which contributes to its distinctive properties.
Recent studies have highlighted the potential of Myoseverin in various applications, particularly in the development of novel pharmaceuticals. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which could pave the way for innovative therapeutic interventions. For instance, a 2023 study published in *Nature Communications* demonstrated that Myoseverin exhibits potent inhibitory activity against a key enzyme involved in neurodegenerative diseases, suggesting its potential as a lead compound for drug development.
In addition to its pharmacological applications, Myoseverin has also been investigated for its role in materials science. Its unique chemical properties make it a promising candidate for use in advanced materials, such as high-performance polymers and nanomaterials. A 2023 research article in *Advanced Materials* highlighted how Myoseverin can be incorporated into polymer matrices to enhance their mechanical and thermal properties, opening new avenues for industrial applications.
The synthesis of Myoseverin has also been a focal point of recent research efforts. Traditional synthetic methods often involve complex multi-step reactions with low yields. However, advancements in catalytic chemistry have enabled the development of more efficient and sustainable synthesis pathways. For example, a 2023 study reported the use of palladium-catalyzed cross-coupling reactions to synthesize Myoseverin with improved yield and purity, marking a significant milestone in its production process.
Beyond its direct applications, Myoseverin serves as a valuable model compound for studying fundamental chemical principles. Its reactivity patterns and structural features provide insights into broader chemical mechanisms, contributing to our understanding of organic chemistry. For instance, researchers have utilized Myoseverin to investigate the dynamics of supramolecular assemblies, shedding light on how molecular interactions govern self-organization at the nanoscale.
Moreover, the environmental impact of Myoseverin has been a topic of interest in recent years. As industries increasingly prioritize sustainability, understanding the eco-friendly aspects of compounds like Myoseverin becomes crucial. Studies have shown that Myoseverin exhibits biodegradability under certain conditions, making it a more environmentally friendly option compared to some traditional chemicals. This characteristic aligns with global efforts to promote green chemistry practices.
In conclusion, Myoseverin (CAS No. 267402-71-1) stands out as a compound with multifaceted applications and significant research potential. From its role in drug discovery to its contributions to materials science and environmental sustainability, Myoseverin continues to be a subject of intense scientific investigation. As research progresses, it is anticipated that new breakthroughs will further expand our understanding of this intriguing compound and unlock even more innovative uses.
267402-71-1 (Myoseverin) Related Products
- 361431-27-8(MYOSEVERIN B MYOSEVERIN B)
- 1076200-04-8(6-N,N-Di(2-hydroxybenzyl)amino-2-(3-hydroxypropyl)amino-9-isopropylpurine)
- 203436-13-9(2-Chloro-9-isopropyl-N-(4-methoxybenzyl)-9H-purin-6-amine)
- 158982-15-1(Ethanol,2-[[9-(1-methylethyl)-6-[(phenylmethyl)amino]-9H-purin-2-yl]amino]-)
- 189232-42-6(Bohemine)
- 471270-60-7(6-(2-Hydroxybenzylamino)-2-(3-hydroxypropylamino)-9-isopropylpurine)
- 112089-06-2(9H-Purin-6-amine,9-[(4-methoxyphenyl)methyl]-N,N-dimethyl-)
- 199986-75-9(Cvt-313)
- 112089-19-7(9H-Purin-6-amine,9-[(3-methoxyphenyl)methyl]-N,N-dimethyl-)
- 244030-38-4(9-Isopropyl-N-(4-methoxybenzyl)-2-(perhydroazepin-1-yl)-9H-purin-6-amine)